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Compound of Interest

Compound Name: 16:0 Lyso PS

Cat. No.: B15548141 Get Quote

Application Notes and Protocols for 16:0 Lyso
PS
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution and handling of 16:0 Lyso PS (1-

palmitoyl-2-hydroxy-sn-glycero-3-phospho-L-serine), a bioactive lysophospholipid crucial for

research in cell signaling, immunology, and drug delivery.

Product Information and Specifications
16:0 Lyso PS is a lysophospholipid containing the saturated fatty acid palmitic acid (16:0) at

the sn-1 position. It is involved in various cellular processes and acts as a signaling molecule

through G protein-coupled receptors.

Table 1: Chemical and Physical Properties of 16:0 Lyso PS
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Property Value Reference

Systematic Name
1-palmitoyl-2-hydroxy-sn-

glycero-3-phospho-L-serine
[1]

Alternate Names
16:0 LPS, L-α-

lysophosphatidylserine
[2]

CAS Number 143077-66-1 [1]

Molecular Formula C22H43NNaO9P [2]

Molecular Weight 519.54 g/mol [1]

Physical Form Powder [1]

Purity ≥99% [1]

Storage
Store as a dry powder at

-20°C.
[1][2]

Solubility
Quantitative solubility data for 16:0 Lyso PS is not readily available. However, based on data

for similar lysophospholipids, the following provides an estimation of its solubility. It is

recommended to perform small-scale solubility tests before preparing larger stock solutions.

Table 2: Estimated Solubility of 16:0 Lyso PS
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Solvent Estimated Solubility
Reference (for similar
lysophospholipids)

Methanol >1 mg/mL [2]

Ethanol ~5 mg/mL [3]

DMSO
Sparingly soluble (~30 mg/mL

for 16:0 Lyso-PG)
[3][4]

DMF
Sparingly soluble (~30 mg/mL

for 16:0 Lyso-PG)
[3][4]

Chloroform Sparingly soluble [4]

PBS (pH 7.2)

~1 mg/mL (Aqueous solutions

are not recommended for long-

term storage)

[3]

Safety and Handling
The toxicological properties of 16:0 Lyso PS are not fully known.[2] Therefore, it is essential to

handle this compound with care in a laboratory setting.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, when handling the powder and its solutions.

Handling: Avoid inhalation of the powder and contact with skin and eyes. Handle in a well-

ventilated area or a chemical fume hood.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

For more detailed safety information, it is advisable to consult the Safety Data Sheet (SDS)

from the supplier. An SDS for the similar compound 1-Palmitoyl-2-hydroxy-sn-glycero-3-PC

states that it is not classified as a hazardous substance.[5]
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This protocol is adapted from a method for preparing C18:1 lyso-PS stock solutions and is

recommended for creating a concentrated stock that can be diluted for working solutions.

Materials:

16:0 Lyso PS powder

Anhydrous chloroform or methanol

Inert gas (Argon or Nitrogen)

Sterile glass vials with Teflon-lined caps

Vortex mixer

Sonicator (optional)

Sterile phosphate-buffered saline (PBS) or other aqueous buffer

Protocol:

Weighing: Accurately weigh the desired amount of 16:0 Lyso PS powder in a sterile glass

vial. Perform this step quickly to minimize exposure to moisture.

Initial Dissolution: Add a sufficient volume of anhydrous chloroform or methanol to the vial to

completely dissolve the powder. For example, to prepare a 10 mg/mL stock solution, add 100

µL of solvent to 1 mg of the powder.

Solvent Evaporation: Gently evaporate the solvent under a stream of inert gas (argon or

nitrogen). This will leave a thin film of the lipid at the bottom of the vial. Ensure all the solvent

has been removed.

Resuspension: Add the desired volume of sterile PBS or other aqueous buffer to the vial to

achieve the final desired concentration.

Vortexing and Sonication: Vortex the solution vigorously for several minutes to aid in the

dissolution of the lipid film. If the solution remains cloudy or contains visible particles,

sonicate in a water bath for 5-10 minutes.
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Storage: Store the stock solution at -20°C or -80°C in tightly sealed vials. For long-term

storage, it is recommended to aliquot the stock solution to avoid repeated freeze-thaw

cycles. Stock solutions in organic solvents should be stored at -20°C or below.[2] Aqueous

solutions are not recommended for storage for more than one day.[3]

Preparation of Working Solutions
Protocol:

Thaw the stock solution on ice.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or experimental buffer.

Vortex the working solution gently before adding it to your experimental system.

Signaling Pathways and Experimental Workflows
16:0 Lyso PS Signaling Pathway
16:0 Lyso PS exerts its biological effects by activating specific G protein-coupled receptors

(GPCRs), including G2A, P2Y10, GPR34, and GPR174, as well as Toll-like receptor 2 (TLR2).

[6][7] Activation of these receptors can initiate various downstream signaling cascades.
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Caption: Simplified signaling pathway of 16:0 Lyso PS.
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General Experimental Workflow for Cell-Based Assays
This diagram illustrates a typical workflow for studying the effects of 16:0 Lyso PS on cultured

cells.
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Caption: General workflow for cell-based experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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